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Compound of Interest

Compound Name: COH34

Cat. No.: B2694905 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical compounds is paramount for ensuring laboratory safety and experimental integrity.

This guide provides essential safety and logistical information for the PARG inhibitor COH34,

with a focus on its operational use and proper disposal procedures.

COH34: Key Quantitative Data
COH34 is a potent and specific inhibitor of poly(ADP-ribose) glycohydrolase (PARG).[1][2][3] Its

primary function is to bind to the catalytic domain of PARG, which prolongs PARylation at sites

of DNA damage and traps DNA repair factors.[1][3][4] This mechanism is crucial for its activity

in cancer cells, particularly those resistant to PARP inhibitors.[4]

Property Value Source

IC50 0.37 nM [1][3]

Kd 0.547 μM [3]

Molecular Formula C18H15NOS [2]

Molecular Weight 293.38 g/mol [2]

Handling and Storage of COH34
Storage:
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Powder: Store at -20°C for up to 3 years.[2]

In solvent: Store at -80°C for up to 1 year.[5] It is important to note that COH34 is unstable in

solution, and freshly prepared solutions are recommended for optimal results.[1] Aliquot

stock solutions to avoid repeated freeze-thaw cycles.[5]

General Handling:

For research use only. Not for human or veterinary use.

Avoid contact with skin, eyes, and clothing.

Ensure adequate ventilation and use personal protective equipment (PPE) as required.[6]

Avoid dust formation.[6]

Experimental Protocol: In Vitro PARG Inhibition
Assay
This protocol outlines a general procedure for assessing the in vitro inhibitory activity of COH34
on the PARG enzyme.

Materials:

Human full-length PARG enzyme

Biotin-NAD ribosylated PARP1 substrate

Assay buffer (e.g., 50 mM Tris pH 7.4, 0.1 mg/mL BSA, 3 mM EDTA, 0.4 mM EGTA, 1 mM

DTT, 0.01% Tween 20, 50 mM KCl)

Detection reagents (e.g., anti-6HIS XL665 and streptavidin europium cryptate)

COH34 compound

384-well plates

Procedure:
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Add 5 µL of the PARG enzyme (final concentration of 65 pM) to the wells of a 384-well plate.

[7]

Add 5 µL of the biotin-NAD ribosylated PARP1 substrate (final concentration of 4.8 nM) in

assay buffer.[7]

Add the desired concentration of COH34 to the wells.

Incubate the reaction at room temperature for 10 minutes.[7]

Add 5 µL of the detection reagent to stop the reaction and initiate signal detection.[7]

Incubate at room temperature for 60 minutes in the dark.[7]

Measure the TR-FRET signal at an excitation wavelength of 340 nm and emission

wavelengths of 665 nm and 620 nm.[7]

Calculate the ratio of [Em665/Em620] × 10^4 for each well to determine the percent

inhibition.[7]

COH34 Signaling Pathway and Disposal Workflow
The following diagrams illustrate the mechanism of action of COH34 and the recommended

workflow for its proper disposal.
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Caption: Mechanism of COH34 as a PARG inhibitor in the DNA damage response.
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Caption: Step-by-step workflow for the proper disposal of COH34 waste.

Proper Disposal Procedures for COH34
As a potent enzyme inhibitor intended for research purposes, COH34 and any materials

contaminated with it should be treated as hazardous chemical waste. Adherence to institutional

and local regulations for hazardous waste disposal is mandatory. The following are general

procedural steps for the proper disposal of COH34.

1. Waste Identification and Segregation:

Treat all forms of COH34 waste (unused solid compound, solutions, and contaminated

labware) as hazardous waste.[8]

Segregate COH34 waste from non-hazardous waste and other chemical waste streams to

prevent unintended reactions.

2. Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting COH34
waste. The original container may be used if it is in good condition.[5]

Ensure the container is kept securely closed except when adding waste.[8]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[5]

The label must include the full chemical name ("COH34") and a description of the associated

hazards (e.g., "Toxic," "Enzyme Inhibitor").[5]

Indicate the date when the container becomes full.[5]

4. Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[5]
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The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.[9]

Store COH34 waste separately from incompatible materials, such as strong oxidizing agents.

[5][6]

5. Disposal:

Do not dispose of COH34 down the sink or in regular trash.[8][10]

Do not allow COH34 waste to evaporate in a fume hood as a method of disposal.[8]

Arrange for the collection of the hazardous waste through your institution's Office of Clinical

and Research Safety (OCRS), Environmental Health and Safety (EHS), or equivalent

department.[8]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

6. Contaminated Materials:

Personal protective equipment (gloves, lab coats), absorbent pads, and disposable labware

(e.g., pipette tips, tubes) contaminated with COH34 must be disposed of as hazardous

chemical waste.

Empty containers that held COH34 should be managed as hazardous waste unless they

have been triple-rinsed with a suitable solvent, and the rinsate is collected as hazardous

waste.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines for detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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